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Compound of Interest

Compound Name: Caldiamide sodium

Cat. No.: B058181 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Caldiamide sodium was not readily

available in the public domain at the time of this writing. The following guidance is based on

general best practices for handling laboratory chemicals of unknown toxicity and information

extrapolated from SDSs of other hazardous chemicals. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for a formal risk assessment

and specific handling and disposal protocols before commencing any work with this substance.

Caldiamide sodium is an analog of Gadodiamide, which is used as a contrast agent.[1][2] It is

intended for laboratory use only.[1] Given the lack of specific hazard data, a cautious approach

to handling is essential.

Key Hazard Information
The table below summarizes potential hazards based on general chemical safety principles.

Specific quantitative data for Caldiamide sodium is not available.
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Hazard Category
Potential Hazard
Description

Recommended
Precautions

Acute Toxicity (Oral) May be harmful if swallowed.

Avoid ingestion. Do not eat,

drink, or smoke in laboratory

areas. Wash hands thoroughly

after handling.

Skin Corrosion/Irritation
May cause skin irritation upon

contact.

Avoid direct skin contact. Wear

appropriate chemical-resistant

gloves and a lab coat.

Serious Eye Damage/Irritation
May cause serious eye

irritation or damage.

Wear safety glasses with side

shields or chemical splash

goggles.

Respiratory Sensitization
May cause respiratory irritation

if inhaled as a dust or aerosol.

Handle in a well-ventilated

area or a chemical fume hood

to minimize inhalation

exposure.

Operational Plan for Handling Caldiamide Sodium
This section provides a step-by-step guide for the safe handling of Caldiamide sodium from

receipt to disposal.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, concentration, and any

hazard warnings.

Log the receipt of the chemical in the laboratory inventory.

2. Storage:

Store in a cool, dry, and well-ventilated area.
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Keep the container tightly closed when not in use.

Store away from incompatible materials. As a general precaution, avoid storing with strong

acids, bases, and oxidizing agents.

The recommended storage temperature is 2-8°C in a refrigerator.[3]

3. Personal Protective Equipment (PPE):

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any

tears or punctures before use.

Eye Protection: Safety glasses with side shields are mandatory at a minimum. For

procedures with a higher risk of splashing, chemical splash goggles should be worn.

Skin and Body Protection: A standard laboratory coat should be worn at all times. Ensure it is

fully buttoned.

Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-

approved respirator may be necessary. Consult with your EHS department for specific

recommendations.

4. Handling and Use:

All handling of Caldiamide sodium should be performed in a well-ventilated area, preferably

within a certified chemical fume hood.

Avoid creating dust or aerosols.

Use appropriate tools (e.g., spatulas, weighing paper) to handle solid material.

Prepare solutions in a fume hood.

Clearly label all solutions prepared with Caldiamide sodium.

5. Emergency Procedures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spills: Small spills of solid material can be carefully swept up, avoiding dust generation, and

placed in a sealed container for disposal. For larger spills or spills of solutions, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for

disposal. The spill area should then be decontaminated. Always wear appropriate PPE

during spill cleanup.

Disposal Plan
Due to the lack of specific disposal information for Caldiamide sodium, it should be treated as

a hazardous chemical waste.

Solid Waste: Collect all solid Caldiamide sodium waste in a clearly labeled, sealed, and

puncture-resistant container.

Liquid Waste: Collect all solutions containing Caldiamide sodium in a clearly labeled,

sealed, and leak-proof container. Do not mix with other waste streams unless compatibility is

known.

Contaminated Materials: Any materials contaminated with Caldiamide sodium (e.g., gloves,

weighing paper, absorbent pads) should be disposed of as hazardous waste.

Disposal Method: All Caldiamide sodium waste must be disposed of through your

institution's hazardous waste management program. Do not dispose of it down the drain or in

the regular trash.
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Procedural Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of

Caldiamide sodium.
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Caption: Workflow for the safe handling of Caldiamide sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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